Cas no 266346-59-2 (9H-Fluorene, 9-(dimethylsilyl)-)

• Product Name: 9H-Fluorene, 9-(dimethylsilyl)-
• CAS No: 266346-59-2
• MF: C₁₅H₁₆Si
• MW: 224.373044967651
• MDL: MFCD29067159
• CID: 5223958
• Update Time: 2025-10-30

9H-Fluorene, 9-(dimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 9-(dimethylsilyl)-

• MDL： MFCD29067159
• Inchi： 1S/C15H16Si/c1-16(2)15-13-9-5-3-7-11(13)12-8-4-6-10-14(12)15/h3-10,15-16H,1-2H3
• InChI Key： KZYYNNVZBHFDGA-UHFFFAOYSA-N
• SMILES： C1([SiH](C)C)C2=C(C=CC=C2)C2=C1C=CC=C2

Additional information on 9H-Fluorene, 9-(dimethylsilyl)-

Recent Advances in the Study of 9H-Fluorene, 9-(dimethylsilyl)- (CAS: 266346-59-2) in Chemical and Biomedical Research

The compound 9H-Fluorene, 9-(dimethylsilyl)- (CAS: 266346-59-2) has recently garnered significant attention in the fields of chemical synthesis and biomedical research. This organosilicon derivative of fluorene exhibits unique electronic and steric properties, making it a valuable building block for advanced materials and pharmaceutical intermediates. Recent studies have explored its potential in organic electronics, catalysis, and drug discovery, highlighting its versatility and promising applications.

In the realm of organic electronics, researchers have investigated the use of 9H-Fluorene, 9-(dimethylsilyl)- as a precursor for the synthesis of novel semiconducting materials. Its rigid fluorene backbone combined with the dimethylsilyl group enhances charge transport properties while maintaining thermal stability. A 2023 study published in Advanced Materials demonstrated its incorporation into polymer-based organic field-effect transistors (OFETs), achieving improved hole mobility compared to traditional fluorene derivatives.

From a biomedical perspective, the compound's structural features have shown promise in drug development. The dimethylsilyl moiety at the 9-position of the fluorene ring system creates a sterically hindered environment that can influence molecular recognition processes. Recent work published in Journal of Medicinal Chemistry explored its use as a scaffold for developing kinase inhibitors, with particular focus on its ability to modulate protein-ligand interactions through silicon-based steric effects.

Synthetic methodologies for 9H-Fluorene, 9-(dimethylsilyl)- have also seen advancements. A 2024 report in Organic Letters detailed a more efficient palladium-catalyzed silylation protocol that improves yield and reduces byproduct formation compared to traditional routes. This development is particularly significant for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Analytical characterization of this compound has benefited from recent technological improvements. Advanced NMR techniques, including ²⁹Si NMR spectroscopy, have provided deeper insights into its molecular structure and dynamic behavior in solution. These characterization methods are crucial for quality control in both material science and pharmaceutical formulation development.

Looking forward, researchers anticipate expanding the applications of 9H-Fluorene, 9-(dimethylsilyl)- in several directions. Its potential in photodynamic therapy is currently under investigation, leveraging the fluorene core's photophysical properties combined with the silicon group's ability to influence intersystem crossing. Additionally, its use in creating hybrid organic-inorganic materials for biomedical imaging represents another promising avenue for future research.